Cas no 41019-45-8 (5-(4-Chlorophenyl)furan-2-carboxylic acid)

• Product Name: 5-(4-Chlorophenyl)furan-2-carboxylic acid
• CAS No: 41019-45-8
• MF: C₁₁H₇ClO₃
• MW: 222.624482393265
• MDL: MFCD00216587
• CID: 334305
• PubChem ID: 726693
• Update Time: 2025-06-22

5-(4-Chlorophenyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chlorophenyl)furan-2-carboxylic acid
• 2-Furancarboxylic acid,5-(4-chlorophenyl)-
• 5-(4-Chloro-phenyl)-1H-pyrrole-2-carboxylicacid
• 5-(4-Chlorophenyl)-2-furoic acid
• 5-(4-Chlorphenyl)-furan-2-carbonsure
• J-640082
• 5-(4-chlorophenyl)furoic acid
• AKOS000288873
• CHEMBL197430
• Z57441696
• SR-01000462055-2
• 5-(p-Chlorophenyl)-2furoic acid
• FS-5293
• 5-(p-chlorophenyl)furoic acid
• FT-0639687
• 2-Furancarboxylic acid, 5-(4-chlorophenyl)-
• A825397
• AT23718
• BCP21411
• CCG-51700
• CHEBI:194673
• EU-0008094
• Acid, 62
• BDBM50175452
• 5-(4-Chloro-phenyl)-furan-2-carboxylic acid
• 5-(4-Chlorophenyl)-2-furoic acid, 97%
• SR-01000462055
• SB60986
• 5-(4-chlorophenyl)uran-2-carboxylic acid
• SR-01000462055-1
• XIPQHWUSDHTXOO-UHFFFAOYSA-N
• CS-0117740
• 5-(p-chlorophenyl)-2-furoic acid
• MFCD00216587
• SCHEMBL1286218
• J-800085
• BB 0222390
• 41019-45-8
• DTXSID10352441
• EN300-12241
• BBL010342
• STK711813
• DB-049702
• P1U
• DB-196049
• ALBB-024827
• 1007197-75-2

• MDL： MFCD00216587
• Inchi： 1S/C11H7ClO3/c12-8-3-1-7(2-4-8)9-5-6-10(15-9)11(13)14/h1-6H,(H,13,14)
• InChI Key： XIPQHWUSDHTXOO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 222.00800
• Monoisotopic Mass: 222.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 3.8
• Topological Polar Surface Area: 53.3

Experimental Properties

• Color/Form: Not available
• Density: 1.4±0.1 g/cm3
• Melting Point: 198-201 °C (dec.) (lit.)
• Boiling Point: 394.4±32.0 °C at 760 mmHg
• Flash Point: 192.3±25.1 °C
• PSA: 50.44000
• LogP: 3.29820
• Solubility: Not available
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(4-Chlorophenyl)furan-2-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(4-Chlorophenyl)furan-2-carboxylic acid

5-(4-Chlorophenyl)furan-2-carboxylic acid (CAS No. 41019-45-8): A Comprehensive Overview

5-(4-Chlorophenyl)furan-2-carboxylic acid (CAS No. 41019-45-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-(4-Chlorophenyl)furan-2-carboxylic acid consists of a furan ring substituted with a 4-chlorophenyl group and a carboxylic acid moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 5-(4-Chlorophenyl)furan-2-carboxylic acid in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its anti-inflammatory properties, which could be beneficial in managing conditions such as arthritis and other inflammatory disorders. The compound's ability to inhibit pro-inflammatory cytokines and enzymes has been attributed to its unique structural arrangement.

In addition to its anti-inflammatory effects, 5-(4-Chlorophenyl)furan-2-carboxylic acid has shown promise as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells, particularly those derived from breast and colon cancers. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 5-(4-Chlorophenyl)furan-2-carboxylic acid have also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Moreover, its low toxicity and minimal side effects in preclinical models suggest that it may have a favorable safety profile in humans.

The synthesis of 5-(4-Chlorophenyl)furan-2-carboxylic acid has been optimized using various methodologies, including microwave-assisted synthesis and green chemistry approaches. These methods not only improve the yield and purity of the compound but also reduce environmental impact, aligning with the principles of sustainable chemistry.

In the context of drug discovery, 5-(4-Chlorophenyl)furan-2-carboxylic acid serves as a valuable lead compound for the development of novel therapeutics. Its structural flexibility allows for the introduction of various functional groups to enhance its biological activity and pharmacological properties. For example, modifications to the carboxylic acid moiety or the substitution pattern on the phenyl ring can significantly affect its binding affinity to target proteins and its overall efficacy.

The potential applications of 5-(4-Chlorophenyl)furan-2-carboxylic acid extend beyond traditional medicinal chemistry. In materials science, this compound has been explored for its use in the synthesis of functional polymers and coatings due to its ability to form stable complexes with metal ions. These materials have potential applications in areas such as drug delivery systems and catalysis.

In conclusion, 5-(4-Chlorophenyl)furan-2-carboxylic acid (CAS No. 41019-45-8) is a multifaceted compound with a wide range of potential applications in medicine and materials science. Its unique chemical structure and favorable biological properties make it an exciting area of research for scientists and researchers worldwide. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is poised to play a significant role in future drug development efforts.